Cas no 1141049-62-8 (3-(4-bromo-3-fluorophenyl)prop-2-yn-1-ol)

• Product Name: 3-(4-bromo-3-fluorophenyl)prop-2-yn-1-ol
• CAS No: 1141049-62-8
• MF: C₉H₆BrFO
• MW: 229.045745372772
• MDL: MFCD30488207
• CID: 5230549
• PubChem ID: 118542163
• Update Time: 2026-03-07

3-(4-bromo-3-fluorophenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-(4-bromo-3-fluorophenyl)-
• 3-(4-bromo-3-fluorophenyl)prop-2-yn-1-ol

• MDL： MFCD30488207
• Inchi： 1S/C9H6BrFO/c10-8-4-3-7(2-1-5-12)6-9(8)11/h3-4,6,12H,5H2
• InChI Key： LXFPKVXAEMGWIM-UHFFFAOYSA-N
• SMILES： C(O)C#CC1=CC=C(Br)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 3-(4-bromo-3-fluorophenyl)prop-2-yn-1-ol

Professional Introduction to Compound with CAS No. 1141049-62-8 and Product Name: 3-(4-bromo-3-fluorophenyl)prop-2-yn-1-ol

The compound with the CAS number 1141049-62-8 and the product name 3-(4-bromo-3-fluorophenyl)prop-2-yn-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both bromine and fluorine substituents in the aromatic ring, combined with the propargyl alcohol functional group, makes this molecule a versatile intermediate for synthesizing a wide array of bioactive molecules.

In recent years, the development of novel pharmaceutical agents has been heavily influenced by the demand for compounds that exhibit high selectivity and efficacy. The structural features of 3-(4-bromo-3-fluorophenyl)prop-2-yn-1-ol align well with these requirements. The bromine atom provides a handle for further functionalization via cross-coupling reactions, while the fluorine atom enhances metabolic stability and binding affinity to biological targets. These attributes have made this compound a valuable building block in the synthesis of small-molecule drugs targeting various diseases.

One of the most compelling aspects of 3-(4-bromo-3-fluorophenyl)prop-2-yn-1-ol is its utility in constructing complex molecular architectures. The propargyl alcohol moiety serves as a versatile precursor for introducing additional functional groups, enabling the design of molecules with tailored pharmacological properties. This flexibility has been exploited in several recent studies aimed at developing inhibitors of enzymes involved in cancer metabolism. For instance, researchers have utilized derivatives of this compound to create potent inhibitors of kinases, which play a crucial role in cell signaling pathways associated with tumor growth and progression.

Recent advances in computational chemistry have further enhanced the understanding of how 3-(4-bromo-3-fluorophenyl)prop-2-yn-1-ol interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on protein surfaces, modulating their activity. These insights have guided the optimization of analogs with improved binding affinities and reduced off-target effects. Such computational approaches are becoming increasingly integral to drug discovery pipelines, as they allow for rapid screening of large libraries of compounds to identify promising candidates for further development.

The synthesis of 3-(4-bromo-3-fluorophenyl)prop-2-yn-1-ol itself is an intriguing challenge that highlights the ingenuity of modern synthetic organic chemistry. The process typically involves multi-step reactions, including bromination and fluorination of an aromatic precursor, followed by propargylation to introduce the terminal alkyne group. Each step must be carefully optimized to ensure high yields and purity, which are critical for pharmaceutical applications. Recent innovations in catalytic systems have improved the efficiency of these transformations, making it possible to produce this compound on scales suitable for industrial use.

The pharmacological potential of derivatives derived from 3-(4-bromo-3-fluorophenyl)prop-2-yn-1-ol has been explored in several preclinical studies. These investigations have demonstrated that certain analogs exhibit significant anti-inflammatory and anti-proliferative effects. For example, one study reported that a derivative of this compound potently inhibits the activity of COX enzymes, which are involved in pain and inflammation pathways. Another study highlighted its efficacy in suppressing the growth of cancer cells by interfering with key signaling pathways. These findings underscore the importance of this compound as a scaffold for developing novel therapeutic agents.

The future direction of research involving 3-(4-bromo-3-fluorophenyl)prop-2-yn-1-ol is likely to focus on expanding its applications into other therapeutic areas. Researchers are investigating its potential as an intermediate for synthesizing antiviral and anti-microbial agents, capitalizing on its ability to modulate enzyme activity and protein interactions. Additionally, efforts are underway to develop more sustainable synthetic routes that minimize waste and energy consumption, aligning with global trends toward green chemistry.

In conclusion, 3-(4-bromo-3-fluorophenyl)prop-2-ylnol (CAS No. 1141049 -62 -8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an ideal candidate for designing molecules with tailored biological activities. As our understanding of its properties continues to grow, so too will its applications across various therapeutic domains. The ongoing exploration of this compound underscores the dynamic nature of medicinal chemistry and the relentless pursuit of innovative solutions to pressing medical challenges.